Cas no 133697-41-3 (5-(hydroxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furany L]-2,4(1h,3h)-pyrimidinedione)

5-(hydroxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furany L]-2,4(1h,3h)-pyrimidinedione structure
133697-41-3 structure
Product Name:5-(hydroxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furany L]-2,4(1h,3h)-pyrimidinedione
CAS No:133697-41-3
MF:C10H14N2O5
MW:242.228562831879
CID:1238783
PubChem ID:453111
Update Time:2025-04-20

5-(hydroxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furany L]-2,4(1h,3h)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

    • 5-(hydroxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)tetrahydro-2-furany L]-2,4(1h,3h)-pyrimidinedione
    • (5-Bromo-3-pyridinyl)methanol
    • 5-(bromo pyridin-3-yl)-methanol
    • 5-bromonicotinyl alcohol
    • 5-hydroxymethyl-3-bromopyridine
    • 3-Bromo-5-(hydroxymethyl)pyridine
    • 2',3'-dideoxy-5-hydroxymethyluridine
    • SBB065467
    • 5-Hydroxymethyl-3'-deoxythymidine
    • 5-bromo-3-(hydroxymethyl)pyridine
    • (5-bromo-3-pyridyl)methan-1-ol
    • 5-Bromo-3-hydroxymethylpyridine
    • 5-Bromo-3-pyridinemethanol
    • 3-Bromo-5-hydroxymethylpyridine
    • (5-Bromo-pyridin-3-yl)-methanol
    • (5-Bromo-3-pyridinyl)methanol; 5-(bromo pyridin-3-yl)-methanol; 5-bromonicotinyl alcohol; 5-hydroxymethyl-3-bromopyridine; 3-Bromo-5-(hydroxymethyl)pyridine; 2',3'-dideoxy-5-hydroxymethyluridine; SBB065467; 5-Hydroxymethyl-3'-deoxythymidine; 5-bromo-3-(hydroxymethyl)pyridine; (5-bromo-3-pyridyl)methan-1-ol; 5-Bromo-3-hydroxymethylpyridine; 5-Bromo-3-pyridinemethanol; 3-Bromo-5-hydroxymethylpyridine; (5-Bromo-pyridin-3-yl)-methanol; (5-b
    • 5-(hydroxymethyl)-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • Thymidine, 3'-deoxy-alpha-hydroxy-
    • DTXSID80157809
    • 133697-41-3
    • Thymidine, 3'-deoxy-.alpha.-hydroxy-
    • 132820-97-4
    • Inchi: 1S/C10H14N2O5/c13-4-6-3-12(10(16)11-9(6)15)8-2-1-7(5-14)17-8/h3,7-8,13-14H,1-2,4-5H2,(H,11,15,16)/t7-,8+/m0/s1
    • InChI Key: VHXARUOSXFGXBA-JGVFFNPUSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C(NC(C(CO)=C1)=O)=O

Computed Properties

  • Exact Mass: 242.09027155g/mol
  • Monoisotopic Mass: 242.09027155g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 99.1Ų
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